Cas no 649-56-9 (Butanoic acid,4,4,4-trifluoro-3-methoxy-3-methyl-, methyl ester)

• Product Name: Butanoic acid,4,4,4-trifluoro-3-methoxy-3-methyl-, methyl ester
• CAS No: 649-56-9
• MF: C₇H₁₁F₃O₃
• MW: 200.155653238297
• CID: 500719
• PubChem ID: 533787
• Update Time: 2025-04-19

Butanoic acid,4,4,4-trifluoro-3-methoxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4,4-trifluoro-3-methoxy-3-methyl-, methyl ester
• Ethyl 2-Methyl-3-hydroxy-4,4,4-trifluorobutyrate
• ETHYL 3-HYDROXY-3-METHYL-4,4,4-TRIFLUOROBUTYRATE
• ethyl 4,4,4-trifluoro-3-hydroxy-2-methylbutanoate
• 3-Methoxy-3-trifluormethyl-buttersaeure-methylester
• ethyl 2-methyl-4,4,4-trifluoro-3-hydroxybutanoate
• ethyl-4,4,4-trifluor-3-hydroxy-2-methylbutanoat
• FT-0625965
• MFCD00190634
• AKOS006223453
• Butanoic acid,4,4,4-trifluoro-3-hydroxy-2-methyl-,ethyl ester
• SCHEMBL5704673
• ethyl 3-hydroxy-2-methyl-4,4,4-trifluorobutanoate
• CS-0361553
• Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylbutanoate #
• 4,4,4-Trifluoro-3-hydroxy-2-methyl-butyric acid, ethyl ester
• ethyl 3-hydroxy-2-methyl-4,4,4-trifluorobutyrate
• 649-56-9
• Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylbutyrate, 97%
• DTXSID00336437
• 91600-33-8
• ethyl 2-methyl-4,4,4-trifluoro-3-hydroxybutyrate

• Inchi： 1S/C7H11F3O3/c1-3-13-6(12)4(2)5(11)7(8,9)10/h4-5,11H,3H2,1-2H3
• InChI Key： MFRIOKNLYRUYHP-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)C)O)(F)F

Computed Properties

• Exact Mass: 200.06600
• Monoisotopic Mass: 200.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 180-184°C
• Flash Point: 87.153°C
• Refractive Index: 1.389
• PSA: 46.53000
• LogP: 1.25290

Butanoic acid,4,4,4-trifluoro-3-methoxy-3-methyl-, methyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives